Cas no 1344851-65-5 (3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine
• CAS No: 1344851-65-5
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5149603
• PubChem ID: 63969673
• Update Time: 2025-05-23

3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(3-bromo-4-fluorophenyl)-
• 3-(3-Bromo-4-fluorophenyl)prop-2-en-1-amine
• 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine

• Inchi： 1S/C9H9BrFN/c10-8-6-7(2-1-5-12)3-4-9(8)11/h1-4,6H,5,12H2
• InChI Key： WAWOMSDRKCZMQB-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC=C(F)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine

3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine (CAS No. 1344851-65-5): An Overview of a Promising Compound in Medicinal Chemistry

3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine (CAS No. 1344851-65-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as Bromofluorostyrylamine, is characterized by a substituted styrylamine moiety, which confers it with a range of pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine.

Chemical Structure and Synthesis

The chemical structure of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine is defined by its styrylamine core, where the phenyl ring is substituted with a bromine atom at the 3-position and a fluorine atom at the 4-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various medicinal applications. The synthesis of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine typically involves a multi-step process, starting with the formation of the substituted phenylacetylene intermediate, followed by amination to introduce the amine functionality.

Biological Activities

3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine has been extensively studied for its potential biological activities. One of the most notable areas of research is its interaction with neurotransmitter systems. Studies have shown that this compound can modulate serotonin and dopamine receptors, making it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine exhibits selective binding to serotonin receptors, which could be beneficial in developing new antidepressant therapies.

In addition to its effects on neurotransmitter systems, 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. A study published in Cancer Research highlighted the ability of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine to selectively target and kill cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

Potential Applications in Drug Development

The unique structural features and biological activities of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine make it an attractive lead compound for drug development. Its ability to modulate neurotransmitter systems and inhibit cancer cell growth opens up several avenues for therapeutic applications. In the field of neurology, this compound could be further optimized to develop more potent and selective drugs for treating mood disorders and neurodegenerative diseases.

In oncology, the anticancer properties of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine could be harnessed to develop novel therapies that target specific cancer types with minimal side effects. Current research efforts are focused on identifying structural modifications that enhance the potency and selectivity of this compound while improving its pharmacokinetic properties.

Safety and Toxicology

The safety profile of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine is an important consideration for its potential use in drug development. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine in treating various conditions. These trials will provide valuable insights into the compound's pharmacokinetics, pharmacodynamics, and potential side effects, which will be crucial for advancing it through the drug development pipeline.

Conclusion

3-(3-bromo-4-fluorophenyl)prop-2-en-1-amine (CAS No. 1344851-65-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive lead compound for developing new drugs to treat neurological disorders and cancer. Ongoing research efforts are focused on optimizing its properties and evaluating its safety profile to bring this promising molecule closer to clinical use.